Cas no 959251-11-7 (4-Fluoro-3-(phenylmethoxy)benzenemethanol)

• Product Name: 4-Fluoro-3-(phenylmethoxy)benzenemethanol
• CAS No: 959251-11-7
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD27756664
• CID: 4764575
• Update Time: 2026-02-26

4-Fluoro-3-(phenylmethoxy)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(phenylmethoxy)benzenemethanol
• (4-fluoro-3-phenylmethoxyphenyl)methanol
• (3-(Benzyloxy)-4-fluorophenyl)methanol
• [3-(Benzyloxy)-4-fluorophenyl]methanol
• Benzyl alcohol, 3-benzyloxy-4-fluoro-
• [3-(Benzyloxy)-4-fluorophenyl]methanol #

• MDL： MFCD27756664
• Inchi： 1S/C14H13FO2/c15-13-7-6-12(9-16)8-14(13)17-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key： ODJLDWHTUSENKQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=CC=1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Fluoro-3-(phenylmethoxy)benzenemethanol

4-Fluoro-3-(phenylmethoxy)benzenemethanol (CAS No. 959251-11-7): A Comprehensive Overview of Its Properties and Applications

4-Fluoro-3-(phenylmethoxy)benzenemethanol (CAS No. 959251-11-7) is a fluorinated aromatic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural features and potential applications. The presence of both a fluoro and a phenylmethoxy group in its structure makes it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "4-Fluoro-3-(phenylmethoxy)benzenemethanol synthesis" or "CAS 959251-11-7 applications", highlighting its growing importance in specialized fields.

The compound's molecular formula, C₁₄H₁₃FO₂, reflects its balanced hydrophobicity and reactivity, making it suitable for various chemical modifications. Its benzenemethanol core is a common motif in drug discovery, particularly in the development of bioactive molecules. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such fluorinated intermediates, as they align with the demand for sustainable and efficient synthetic routes. Searches for "fluorinated aromatic alcohols uses" or "eco-friendly benzyl ether derivatives" often lead to discussions involving this compound.

From a technical perspective, 4-Fluoro-3-(phenylmethoxy)benzenemethanol exhibits notable stability under standard conditions, with a melting point and solubility profile that facilitate its handling in laboratory settings. Its phenylmethoxy moiety enhances its lipophilicity, a property critical for membrane permeability in pharmaceutical applications. Queries like "CAS 959251-11-7 solubility data" or "fluorobenzyl ether derivatives in medicinal chemistry" are common among researchers seeking detailed physicochemical data.

In the context of current scientific trends, this compound aligns with the exploration of fluorine-containing building blocks for targeted therapies. The incorporation of fluorine atoms into organic molecules is a hot topic, driven by their ability to modulate bioavailability and metabolic stability. As such, 4-Fluoro-3-(phenylmethoxy)benzenemethanol is frequently cited in studies focusing on structure-activity relationships (SAR) and pro-drug development. Online searches for "fluorine in drug design 2024" or "benzenemethanol derivatives in patents" often reference its utility.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the synthesis of advanced polymers and liquid crystals. Its aromatic and fluorinated characteristics contribute to thermal stability and optical properties, making it a candidate for high-performance materials. Keywords like "fluorinated benzenemethanol for materials" or "CAS 959251-11-7 polymer applications" reflect this interdisciplinary interest.

In summary, 4-Fluoro-3-(phenylmethoxy)benzenemethanol (CAS No. 959251-11-7) is a multifaceted compound bridging chemistry, pharmacology, and materials science. Its adaptability to modern research needs—such as sustainable synthesis and precision medicine—ensures its continued relevance. For those exploring "fluorinated aromatic intermediates" or "CAS 959251-11-7 suppliers", this compound represents a compelling case study in innovation.